2-Chloro-4-(3-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• Molecular Formula: C16H12Cl2N2
• Molecular Weight: 303.2 g/mol
• IUPAC Name: 2-chloro-4-(3-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C16H12Cl2N2/c17-11-5-3-4-10(8-11)15-12-6-1-2-7-14(12)20-16(18)13(15)9-19/h3-5,8H,1-2,6-7H2
• InChI Key: OFXYYGREYBPJNE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(C(=N2)Cl)C#N)C3=CC(=CC=C3)Cl

Description

2-Chloro-4-(3-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile is a halogenated tetrahydroquinoline derivative with a nitrile functional group. Its synthesis typically involves the cyclocondensation of substituted enamines or the chlorination of precursor quinoline derivatives using reagents like POCl₃ and PCl₅ under reflux conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(3-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile typically involves multi-step organic reactions. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction between 3-chlorobenzaldehyde and a suitable amine in the presence of a catalyst can lead to the formation of the desired quinoline derivative. The reaction conditions often include the use of solvents such as ethanol or acetonitrile and may require heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(3-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove chlorine atoms or reduce the nitrile group to an amine.

Substitution: The chlorine atoms in the compound can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives with additional oxygen-containing functional groups, while reduction can produce amine derivatives.

Scientific Research Applications

2-Chloro-4-(3-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s potential biological activity makes it a candidate for drug discovery and development.

Medicine: Research into its pharmacological properties may reveal therapeutic applications, such as anti-inflammatory or anticancer activities.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(3-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile involves its interaction with molecular targets in biological systems. The compound may bind to specific receptors or enzymes, modulating their activity. For example, it could inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways depend on the specific biological context and require further research to elucidate.

Comparison with Similar Compounds

Key Observations :

• Halogen vs.
• Amino vs. Chloro Substitution: Amino derivatives (e.g., 2-amino-4-(4-hydroxyphenyl)-...) exhibit lower melting points (153–155°C) compared to chlorinated analogs, likely due to reduced crystallinity from hydrogen bonding .

Anticancer Activity

• Pyridinyl and Methoxyphenyl Analogs : Derivatives like 2-chloro-4-(pyridin-2-yl)-...-carbonitrile and 2-chloro-4-(4-methoxyphenyl)-...-carbonitrile have demonstrated in vitro anticancer activity, with mechanisms linked to kinase inhibition or apoptosis induction .
• Amino Derivatives: Compounds such as 2-amino-4-(4-(dimethylamino)phenyl)-...-carbonitrile show hepatoprotective effects against CCl₄-induced toxicity, suggesting divergent biological roles compared to chlorinated analogs .

Commercial and Pharmacological Relevance

• Fluorophenyl-Methyl Derivatives : 2-Chloro-4-(3-fluorophenyl)-6-methyl-...-carbonitrile (CAS 1708079-57-5) was marketed but discontinued, possibly due to synthesis challenges or toxicity concerns .

Crystallographic and Computational Insights

• Structural Analysis: Tools like SHELX and WinGX have been critical in resolving the crystal structures of related tetrahydroquinolines, revealing hydrogen-bonding patterns (e.g., N–H···N interactions in amino derivatives) that stabilize their conformations .
• Hydrogen Bonding: The absence of amino groups in 2-chloro-4-(3-chlorophenyl)-...-carbonitrile likely reduces its hydrogen-bonding capacity compared to amino-substituted analogs, impacting solubility and crystal packing .